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For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to

Performance Benchmarking

The selection of an appropriate slip additive is a critical consideration in the formulation of

polymeric materials, directly impacting processability, performance, and the final product's

surface properties. Erucamide, a long-standing industry benchmark, is increasingly being

compared with a new generation of novel slip additives designed to overcome some of its

inherent limitations. This guide provides an objective comparison of erucamide's performance

against these innovative alternatives, supported by experimental data and detailed

methodologies to aid in informed material selection.

Executive Summary
Erucamide, a fatty acid amide, has been the go-to slip agent in the plastics industry, valued for

its effectiveness in reducing the coefficient of friction (CoF) in polyolefin films.[1][2] Its

mechanism relies on its migration, or "blooming," to the polymer surface, where it forms a

lubricating layer.[3] While effective, this migration can be time-dependent and influenced by

temperature, and can sometimes negatively affect downstream processes such as printing and

metallization.[4][5]

Novel slip additives, particularly non-migrating, silicone-based formulations, have emerged as

promising alternatives. These advanced additives offer stable and long-lasting slip

performance, even under high-temperature conditions, without the issue of migration. This
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guide will delve into the quantitative performance of these novel additives in comparison to

erucamide.

Performance Data: A Comparative Overview
The following tables summarize the quantitative data on the performance of erucamide against

other fatty acid amides and novel non-migrating slip additives.

Table 1: Coefficient of Friction (CoF) Comparison of Erucamide and Other Fatty Acid Amides

Slip
Additive

Polymer
Matrix

Concentrati
on

Static CoF Kinetic CoF Source(s)

Erucamide LDPE 1010 ppm - ~ 0.18

Behenamide LDPE 1080 ppm - ~ 0.48

Erucamide PMMA 0.05% - ~ 0.09

Behenamide PMMA 0.10% - ~ 0.19

Erucamide PE Film - -
0.129 (at

50°C)

Table 2: Performance Characteristics of Novel Non-Migrating Slip Additives
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Novel Slip
Additive

Key
Features

Achievable
Kinetic CoF

Impact on
Haze

Impact on
Printing/Met
allization

Source(s)

Dow

Corning™

HMB-6301

Masterbatch

Silicone-

based, non-

migrating,

stable at high

temperatures

0.2 - 0.3 Minimal
No negative

impact

DuPont™

MULTIBASE

™ Additives

Silicone-

based, non-

migrating,

long-lasting

slip

Consistently

low CoF

Limited to no

increase

No negative

impact

SILIMER

Series

Silicone-

based, non-

migrating

Significant

reduction

No effect on

transparency

No negative

impact

Mechanism of Action: Migrating vs. Non-Migrating
Slip Additives
The fundamental difference in performance between erucamide and novel silicone-based

additives lies in their mechanism of action at the polymer surface.
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Mechanism of Action: Migrating vs. Non-Migrating Slip Additives

Migrating Additives (e.g., Erucamide)

Non-Migrating Additives (e.g., Silicone-based)

Additive incorporated
in polymer bulk

Migration to
the surface

Formation of a
lubricating layer

CoF Reduction

Potential for transfer
and process interference

Additive anchored
at the surface

Permanent low CoF
surface

Stable performance,
no process interference

Click to download full resolution via product page

Caption: Migrating vs. Non-Migrating Slip Additive Mechanisms.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Coefficient of Friction (CoF) Testing
Standard: ASTM D1894

Objective: To determine the static (starting) and kinetic (moving) resistance of one surface

being dragged across another.

Methodology:

A specimen is attached to a sled of a specified weight.

The sled is then pulled across a second surface at a controlled speed, typically 150

mm/minute.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b086657?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The force required to initiate the movement of the sled is measured to determine the static

CoF.

The average force required to maintain the uniform motion of the sled is measured to

determine the kinetic CoF.

The static CoF is calculated by dividing the initial peak force by the sled's weight. The kinetic

CoF is calculated by dividing the average sliding force by the sled's weight.

ASTM D1894 CoF Testing Workflow

Prepare and
condition specimen

Attach specimen to sled
and testing plane

Pull sled at a
constant speed (150 mm/min)

Measure initial force
(Static CoF)

Measure average force
during sliding (Kinetic CoF)

Calculate CoF values

Click to download full resolution via product page

Caption: ASTM D1894 CoF Testing Workflow.

Haze and Luminous Transmittance Measurement
Standard: ASTM D1003

Objective: To measure the scattering of light as it passes through a transparent material, which

results in a loss of contrast and a hazy appearance.

Methodology:

A beam of light is directed at the test sample.

An integrating sphere collects the transmitted light.

Two measurements are taken: one with the sphere's exit port open to measure total

transmittance, and another with the port closed to measure diffuse transmittance.
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Haze is calculated as the percentage of transmitted light that is scattered by more than 2.5

degrees from the incident beam.

ASTM D1003 Haze Measurement Workflow

Place specimen at
the entrance port of

an integrating sphere

Illuminate specimen
with a light source

Measure total
luminous transmittance

Measure diffuse
luminous transmittance

Calculate Haze (%)

Click to download full resolution via product page

Caption: ASTM D1003 Haze Measurement Workflow.

Specular Gloss Measurement
Standard: ASTM D2457

Objective: To measure the shininess or reflectivity of a material's surface at a specified angle.

Methodology:

An incandescent light source is directed at the test specimen at a specific angle (e.g., 20°,

45°, 60°, or 85°).

A receptor, positioned at the mirror reflection of the incident beam, measures the amount of

reflected light.

The gloss is reported in Gloss Units (GU) relative to a highly polished black glass standard

with a defined refractive index, which is assigned a value of 100.

ASTM D2457 Gloss Measurement Workflow

Select specified
incident angle

(20°, 45°, 60°, 85°)

Direct light beam
onto the specimen

Measure reflected light
at the mirror angle

Compare to a
calibrated standard

Report Gloss
in Gloss Units (GU)

Click to download full resolution via product page
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Caption: ASTM D2457 Gloss Measurement Workflow.

Advanced Surface Analysis Techniques
To understand the migration behavior and surface distribution of slip additives, advanced

surface-sensitive techniques are employed.

X-ray Photoelectron Spectroscopy (XPS): This technique provides quantitative elemental

and chemical state information about the top 1-10 nm of a material's surface. It is used to

determine the surface concentration of the slip additive.

Atomic Force Microscopy (AFM): AFM is used to visualize the surface morphology at the

nanoscale. It can reveal the distribution and crystalline structure of slip additives that have

migrated to the surface.

Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS): ToF-SIMS is an extremely

surface-sensitive technique that provides detailed elemental and molecular information about

the outermost monolayer of a sample. It is used to identify the specific chemical species

present on the polymer surface.
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Surface Analysis Workflow for Slip Additives

Sample Preparation

Surface Analysis Techniques
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Visualize additive
distribution

Identify chemical
species at surface

Correlate surface properties
with performance data (CoF)

Click to download full resolution via product page

Caption: Surface Analysis Workflow for Slip Additives.

Conclusion
Erucamide remains a widely used and effective slip additive, particularly in applications where

cost is a primary driver. However, for applications demanding high performance, stability, and

compatibility with downstream processes, novel non-migrating slip additives present a

compelling alternative. The choice between erucamide and these newer technologies will

depend on a thorough evaluation of the specific performance requirements, processing

conditions, and end-use application of the polymeric material. The experimental protocols and

comparative data presented in this guide offer a framework for conducting such evaluations

and making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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